Cas no 206536-14-3 (3,4-Dibutoxybenzoic Acid)

• Product Name: 3,4-Dibutoxybenzoic Acid
• CAS No: 206536-14-3
• MF: C₁₅H₂₂O₄
• MW: 266.333
• MDL: MFCD01462074
• CID: 4472466
• PubChem ID: 4654226
• Update Time: 2025-07-23

3,4-Dibutoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dibutoxybenzoic Acid

• MDL： MFCD01462074

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3,4-Dibutoxybenzoic Acid

Comprehensive Overview of 3,4-Dibutoxybenzoic Acid (CAS No. 206536-14-3): Properties, Applications, and Industry Insights

3,4-Dibutoxybenzoic Acid (CAS No. 206536-14-3) is a specialized organic compound belonging to the class of benzoic acid derivatives. With the molecular formula C₁₅H₂₂O₄, this compound features two butoxy groups attached to the benzene ring, which significantly influences its physicochemical properties. The dibutoxy substitution enhances its solubility in organic solvents, making it a valuable intermediate in synthetic chemistry and industrial applications.

The growing interest in 3,4-Dibutoxybenzoic Acid is driven by its versatility in pharmaceuticals, agrochemicals, and material science. Researchers frequently search for "3,4-Dibutoxybenzoic Acid synthesis" or "CAS 206536-14-3 suppliers," reflecting its demand in R&D and commercial sectors. Its unique structure allows for modifications that cater to high-performance coatings, liquid crystals, and even biodegradable polymers—a trending topic aligned with the global push for sustainable materials.

From a chemical perspective, 3,4-Dibutoxybenzoic Acid exhibits a melting point range of 80–85°C and a molecular weight of 266.33 g/mol. Its lipophilic nature due to the butyl chains makes it an excellent candidate for drug delivery systems, particularly in enhancing the bioavailability of poorly soluble active pharmaceutical ingredients (APIs). This aligns with current pharmaceutical trends focusing on "solubility enhancement techniques" and "green chemistry alternatives."

In material science, this compound’s role in advanced polymer formulations is gaining traction. For instance, its incorporation into polyesters or epoxy resins can improve flexibility and thermal stability—properties critical for electronics and automotive coatings. Searches like "benzoic acid derivatives for polymers" or "high-temperature stabilizers" highlight its relevance in these niches.

Regulatory compliance is another hot topic. While 3,4-Dibutoxybenzoic Acid is not classified as hazardous under major chemical inventories like REACH or TSCA, manufacturers must ensure adherence to evolving environmental regulations. Questions such as "CAS 206536-14-3 safety data" or "biodegradability of alkoxybenzoates" are increasingly common, reflecting industry priorities.

Innovation in synthetic routes is also a key focus. Recent patents describe catalytic methods to produce 3,4-Dibutoxybenzoic Acid with higher yields and lower energy consumption—addressing the "cost-effective chemical synthesis" trend. Additionally, its potential as a ligand in catalysis or photoinitiator in UV-curable inks aligns with the rise of eco-friendly manufacturing processes.

In summary, 3,4-Dibutoxybenzoic Acid (CAS No. 206536-14-3) is a multifaceted compound bridging gaps between academia and industry. Its applications span from life sciences to cutting-edge materials, while its development reflects broader shifts toward sustainability and efficiency. As research continues, this compound is poised to play a pivotal role in addressing modern technological and environmental challenges.